(1R)-1-[3-(Morpholin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine

• Molecular Formula: C8H14N4O2
• Molecular Weight: 198.22 g/mol
• SMILES: CC(C1=NC(=NO1)N2CCOCC2)N
• InChI: InChI=1S/C8H14N4O2/c1-6(9)7-10-8(11-14-7)12-2-4-13-5-3-12/h6H,2-5,9H2,1H3/t6-/m1/s1
• InChIKey: VUAJEGJDNLVWOD-ZCFIWIBFSA-N

Procurement Guide: (1R)-1-[3-(Morpholin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine as a Chiral Research Intermediate

(1R)-1-[3-(Morpholin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine (CAS 1604403-55-5) is a chiral primary amine building block featuring a morpholine-substituted 1,2,4-oxadiazole heterocycle. This compound belongs to a class of oxadiazole-morpholine hybrids that have garnered attention as bioisosteric replacements for the morpholine C-ring in linezolid-like antibacterial agents [1]. The defining feature of this compound is its single (R)-enantiomer configuration at the alpha-carbon of the ethan-1-amine side chain, which distinguishes it from the commercially available racemate (CAS 1602241-83-7) .

Single (R)-enantiomer building block for stereochemical control

Morpholine-oxadiazole scaffold for linezolid-like bioisostere studies

• [1] Fortuna, C. G., et al. (2013). New linezolid-like 1,2,4-oxadiazoles active against Gram-positive multiresistant pathogens. European Journal of Medicinal Chemistry, 65, 533-545. View Source

Why the (R)-Enantiomer of Morpholinyl-Oxadiazole Ethanamine Cannot Be Replaced by the Racemate or Achiral Analogs

In medicinal chemistry, the stereochemistry of a chiral amine building block directly dictates the three-dimensional presentation of pharmacophoric elements in final drug candidates. For 1,2,4-oxadiazole-morpholine antibacterials mimicking linezolid, the C-5 side chain occupies a critical region of the ribosomal binding pocket, and its orientation is stereosensitive [1]. Substituting the (R)-enantiomer with the racemic mixture introduces an equimolar (S)-enantiomer that may exhibit reduced target engagement, off-target liabilities, or confounded SAR interpretation. Furthermore, achiral des-methyl analogs (e.g., 3-Morpholin-4-yl-1,2,4-oxadiazol-5-amine, CAS 1186370-63-7) lack the chiral alpha-methyl substituent entirely, resulting in a fundamentally different spatial and electronic profile that cannot replicate the binding interactions of chiral linezolid-like inhibitors [1]. Therefore, generic substitution without stereochemical control compromises both the reproducibility and translational relevance of research findings.

Target (R)-enantiomer

Defined stereochemistry for ribosomal binding pocket studies

Racemate

Equimolar (S)-enantiomer may confound SAR and target engagement interpretation

Target (R)-enantiomer

Chiral α-methyl amine provides steric and stereochemical input

Des-methyl analog

Lacks sp³ center and methyl branch; model-response context may differ

• [1] Fortuna, C. G., et al. (2013). New linezolid-like 1,2,4-oxadiazoles active against Gram-positive multiresistant pathogens. European Journal of Medicinal Chemistry, 65, 533-545. View Source

Quantitative Differentiation Evidence for (1R)-1-[3-(Morpholin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine

Enantiomeric Purity: Single (R)-Enantiomer vs. Racemate in Chiral Drug Intermediate Synthesis

The target compound is supplied as the single (R)-enantiomer with a specified minimum chemical purity of 95% . In contrast, the commercially available racemate (CAS 1602241-83-7) is also specified at 95% chemical purity but contains an equimolar mixture of (R) and (S) enantiomers . For applications requiring stereochemically pure building blocks, the (R)-enantiomer provides 100% enantiomeric excess (ee) relative to the desired configuration, whereas the racemate yields a maximum of 0% ee. This distinction is critical for asymmetric synthesis and enantioselective SAR studies.

Enantiomeric purity

Direct comparison

(R)-enantiomer: ~100% ee vs racemate: 0% ee

Supports enantiomer-specific SAR interpretation

Vendor specifications; no biological assay context

Evidence Dimension	Enantiomeric composition
Target Compound Data	Single (R)-enantiomer; ≥95% chemical purity (achiral); effectively 100% ee for the (R)-configuration
Comparator Or Baseline	Racemic 1-[3-(Morpholin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine (CAS 1602241-83-7); ≥95% chemical purity; 0% ee
Quantified Difference	Absolute ee difference of ~100 percentage points for the desired (R)-enantiomer
Conditions	Vendor certificate of analysis specifications; no biological assay

Why This Matters

For procurement supporting stereospecific drug discovery programs, single-enantiomer building blocks eliminate ambiguous SAR from racemic mixtures and avoid costly in-house chiral resolution.

Structural Differentiation: Chiral α-Methyl Amine vs. Achiral Primary Amine at the Oxadiazole C5 Position

The target compound possesses a chiral α-methyl substituent on the ethan-1-amine side chain, generating a stereocenter adjacent to the oxadiazole ring. In linezolid-like 1,2,4-oxadiazole antibacterial agents, the presence of a substituted C-5 side chain (e.g., acetamidomethyl) is essential for ribosomal binding, while simple unsubstituted amines (e.g., 3-Morpholin-4-yl-1,2,4-oxadiazol-5-amine, CAS 1186370-63-7) serve only as synthetic precursors lacking antibacterial activity [1]. The target compound provides the (R)-configuration of this critical side chain, whereas the achiral analog lacks the methyl branch entirely, resulting in a loss of stereochemical and steric input necessary for mimicking linezolid's pharmacophore [1].

Structural differentiation

Class-level inference

Chiral α-methyl amine present vs absent in des-methyl analog

Steric and stereochemical input for linezolid-mimetic pharmacophore research

Class-level SAR: C5 substitution linked to ribosomal binding [1]

Evidence Dimension	Molecular structure at the oxadiazole C5 side chain
Target Compound Data	(R)-1-aminoethyl substituent; contains chiral α-methyl group providing steric bulk and stereochemical control
Comparator Or Baseline	3-Morpholin-4-yl-1,2,4-oxadiazol-5-amine (CAS 1186370-63-7); unsubstituted primary amine at C5; no chiral center
Quantified Difference	Presence vs. absence of a methyl branch and sp3 stereocenter; class-level evidence indicates C5 substitution is required for antibacterial activity in oxadiazole-linezolid analogs [1]
Conditions	Structural comparison; antibacterial activity required C5-substituted analogs in linezolid-like series (Fortuna et al., 2013)

Why This Matters

Procurement of the (R)-α-methyl amine building block enables direct incorporation of a pre-formed chiral center into lead compounds, bypassing the need for late-stage asymmetric synthesis or chiral separation, which is not achievable with achiral des-methyl analogs.

• [1] Fortuna, C. G., et al. (2013). New linezolid-like 1,2,4-oxadiazoles active against Gram-positive multiresistant pathogens. European Journal of Medicinal Chemistry, 65, 533-545. View Source

Physicochemical Property Differentiation: TPSA and LogP Values for Blood-Brain Barrier and Oral Bioavailability Prediction

The calculated topological polar surface area (TPSA) for (R)-1-(3-morpholino-1,2,4-oxadiazol-5-yl)ethan-1-amine is 77.41 Ų, with a LogP of -0.0741 . For the achiral des-methyl analog 3-Morpholin-4-yl-1,2,4-oxadiazol-5-amine (CAS 1186370-63-7), the TPSA is reported as 77.41 Ų and LogP is approximately -0.44, reflecting the absence of the lipophilic methyl group . The ~0.37 log unit increase in LogP for the target compound indicates a measurable increase in lipophilicity conferred by the α-methyl substituent, which can influence membrane permeability and CNS penetration potential in derived drug candidates.

Lipophilicity shift

Data to verify

ΔLogP ≈ +0.37 (TPSA identical)

Informs membrane permeability assessment for derived fragments

Calculated values from vendor data

Evidence Dimension	Calculated logP (octanol-water partition coefficient) and Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 77.41 Ų; LogP = -0.0741
Comparator Or Baseline	3-Morpholin-4-yl-1,2,4-oxadiazol-5-amine (CAS 1186370-63-7); TPSA = 77.41 Ų; LogP ≈ -0.44
Quantified Difference	ΔLogP ≈ +0.37 units (increased lipophilicity for the target compound)
Conditions	Calculated values from vendor chemical property data (Leyan, ChemSrc)

Why This Matters

The enhanced lipophilicity of the (R)-α-methyl analog may improve passive membrane permeability relative to the des-methyl analog, which is a key consideration in fragment-based drug discovery and lead optimization.

Optimal Application Scenarios for (1R)-1-[3-(Morpholin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine Based on Differentiated Evidence

Stereospecific Synthesis of Linezolid-like 1,2,4-Oxadiazole Antibacterial Candidates

This (R)-enantiomer is ideally suited as a chiral intermediate for constructing C-5 side chains in oxazolidinone-oxadiazole hybrid antibiotics. Literature precedent demonstrates that substituted C-5 side chains are obligatory for antibacterial activity against MSSA and MRSA in this scaffold class [1]. The pre-installed (R)-stereochemistry eliminates the need for chiral HPLC separation of final diastereomeric products, reducing synthetic step count and improving overall yield in lead optimization programs targeting linezolid-resistant Gram-positive pathogens.

Enantioselective Fragment-Based Drug Discovery and PROTAC Linker Chemistry

The primary amine handle and the morpholine-oxadiazole core offer two orthogonal diversification points for fragment growing, while the single-enantiomer configuration ensures that observed binding interactions (e.g., SPR, ITC) are not confounded by an opposite enantiomer as would occur with the racemate. The moderate TPSA (77.41 Ų) and low LogP (-0.0741) place derived fragments within favorable property space for CNS drug discovery .

Chiral Building Block for Asymmetric Synthesis of Bioactive Heterocycles

The (R)-α-methyl amine can be employed as a chiral derivatization agent or as a substrate for diastereoselective transformations (e.g., reductive amination, amide coupling) to install the morpholine-oxadiazole motif into larger architectures. Its use precludes the kinetic resolution challenges and 50% theoretical yield loss inherent to racemic starting materials.

Application

Selection Property

Validation Focus

Linezolid-like oxadiazole pharmacophore synthesis

Pre-installed (R)-stereochemistry

Diastereomeric purity and target engagement assay reproducibility

Enantioselective fragment-based drug discovery

Orthogonal amine and morpholine diversification points

Binding assay specificity (SPR, ITC) free of opposite enantiomer interference

Asymmetric synthesis of chiral heterocycles

Chiral α-methyl amine building block

Diastereoselective transformation yield and stereochemical integrity

• [1] Fortuna, C. G., et al. (2013). New linezolid-like 1,2,4-oxadiazoles active against Gram-positive multiresistant pathogens. European Journal of Medicinal Chemistry, 65, 533-545. View Source